Cas no 538342-37-9 (4-(Cyanomethyl)-3-hydroxybenzonitrile)
538342-37-9 structure
Product Name:4-(Cyanomethyl)-3-hydroxybenzonitrile
CAS No:538342-37-9
MF:C9H6N2O
MW:158.15674161911
CID:939222
PubChem ID:45083265
Update Time:2025-04-19
4-(Cyanomethyl)-3-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(cyanomethyl)-3-hydroxybenzonitrile
- Benzeneacetonitrile, 4-cyano-2-hydroxy- (9CI)
- 538342-37-9
- DTXSID70665403
- 4-(Cyanomethyl)-3-hydroxybenzonitrile
-
- Inchi: 1S/C9H6N2O/c10-4-3-8-2-1-7(6-11)5-9(8)12/h1-2,5,12H,3H2
- InChI Key: XJMWPVOVIUETLM-UHFFFAOYSA-N
- SMILES: OC1C=C(C#N)C=CC=1CC#N
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.8Ų
4-(Cyanomethyl)-3-hydroxybenzonitrile Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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